Cas no 444765-02-0 (2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)-)

• Product Name: 2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)-
• CAS No: 444765-02-0
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• CID: 5453459
• PubChem ID: 137836004
• Update Time: 2025-06-09

2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)-

• Inchi： 1S/C17H15N3O/c1-13(15-7-3-2-4-8-15)20-17(21)16(11-18)10-14-6-5-9-19-12-14/h2-10,12-13H,1H3,(H,20,21)
• InChI Key： ICQVRIOQAWWANN-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)C(C#N)=CC1=CC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)-

Comprehensive Overview of 2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)- (CAS No. 444765-02-0)

The compound 2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)- (CAS No. 444765-02-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a cyano group, a pyridinyl moiety, and a phenylethyl substituent, this compound exhibits versatile reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its ability to participate in various chemical reactions such as Michael additions and nucleophilic substitutions.

In recent years, the demand for highly functionalized acrylamides like 2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)- has surged due to their utility in designing small-molecule inhibitors and biologically active compounds. This trend aligns with the growing focus on precision medicine and targeted therapies, where such molecules serve as critical intermediates. For instance, the pyridinyl group in this compound is often exploited for its hydrogen-bonding capabilities, which are essential for modulating protein-ligand interactions in drug development.

From an industrial perspective, CAS No. 444765-02-0 is frequently discussed in the context of green chemistry and sustainable synthesis. Modern laboratories prioritize atom-efficient reactions and catalytic processes to minimize waste, and this compound’s reactivity profile makes it a candidate for such methodologies. Additionally, its stability under ambient conditions ensures ease of handling, a factor highly valued in large-scale production settings.

Another area of interest is the compound’s potential role in agrochemical formulations. The cyanoacrylamide scaffold is known to exhibit herbicidal and fungicidal properties, making derivatives of 2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)- relevant to crop protection research. As global agriculture faces challenges like pesticide resistance and environmental regulations, innovative chemical solutions are in high demand.

For researchers and manufacturers, understanding the spectroscopic properties (e.g., NMR, IR) and chromatographic behavior of this compound is crucial for quality control. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize its purity and stability. These aspects are frequently searched in academic and industrial databases, reflecting the compound’s technical significance.

In summary, 2-Propenamide, 2-cyano-N-(1-phenylethyl)-3-(3-pyridinyl)- (CAS No. 444765-02-0) represents a multifaceted chemical entity with broad applicability. Its integration into drug discovery pipelines, material science innovations, and sustainable agrochemicals underscores its importance in contemporary research. As scientific inquiries continue to evolve, this compound is poised to remain a subject of intensive study and practical utilization.